Cas no 1272356-94-1 (6-Chloropyrazine-2-sulfonamide)

• Product Name: 6-Chloropyrazine-2-sulfonamide
• CAS No: 1272356-94-1
• MF: C₄H₄ClN₃O₂S
• MW: 193.611457824707
• CID: 5250392
• Update Time: 2025-07-22

6-Chloropyrazine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-chloropyrazine-2-sulfonamide
• AT27359
• 2-Pyrazinesulfonamide, 6-chloro-
• 6-Chloropyrazine-2-sulfonamide

• Inchi： 1S/C4H4ClN3O2S/c5-3-1-7-2-4(8-3)11(6,9)10/h1-2H,(H2,6,9,10)
• InChI Key： VVDXWLSELLZENM-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: -0.4
• Topological Polar Surface Area: 94.3

Additional information on 6-Chloropyrazine-2-sulfonamide

6-Chloropyrazine-2-sulfonamide (CAS No. 1272356-94-1): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research

6-Chloropyrazine-2-sulfonamide (CAS No. 1272356-94-1) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in medicinal chemistry for their diverse biological activities. In this article, we will delve into the structural characteristics, physicochemical properties, and recent research findings related to 6-Chloropyrazine-2-sulfonamide.

The molecular formula of 6-Chloropyrazine-2-sulfonamide is C₅H₄ClN₃O₂S, and its molecular weight is approximately 193.06 g/mol. The compound features a pyrazine ring with a chlorine substituent at the 6-position and a sulfonamide group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule.

In terms of physicochemical properties, 6-Chloropyrazine-2-sulfonamide is a white crystalline solid with a melting point ranging from 180°C to 185°C. It is slightly soluble in water and more soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various experimental conditions in laboratory settings.

The biological activity of 6-Chloropyrazine-2-sulfonamide has been extensively studied in recent years. One of the key areas of interest is its potential as an antifungal agent. Research published in the Journal of Medicinal Chemistry has shown that 6-Chloropyrazine-2-sulfonamide exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall synthesis, leading to cell death.

Beyond its antifungal properties, 6-Chloropyrazine-2-sulfonamide has also shown promise as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can inhibit the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The anticancer activity is attributed to its ability to induce apoptosis and inhibit angiogenesis, processes that are crucial for tumor progression.

In addition to its direct therapeutic applications, 6-Chloropyrazine-2-sulfonamide has been explored as a lead compound for drug development. Its structural scaffold provides a foundation for the design and synthesis of novel derivatives with enhanced biological activities. For instance, modifications at the sulfonamide group have led to compounds with improved pharmacokinetic profiles and reduced toxicity.

The safety profile of 6-Chloropyrazine-2-sulfonamide is another important aspect that has been investigated. Preclinical studies have shown that this compound exhibits low toxicity in animal models, making it a promising candidate for further clinical evaluation. However, comprehensive safety assessments are still ongoing to ensure its suitability for human use.

In conclusion, 6-Chloropyrazine-2-sulfonamide (CAS No. 1272356-94-1) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for drug development. Ongoing research continues to uncover new applications and optimize its therapeutic efficacy, positioning it as a valuable asset in the fight against fungal infections and cancer.